Cas no 1353966-14-9 (tert-Butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)carbamate)

• Product Name: tert-Butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)carbamate
• CAS No: 1353966-14-9
• MF: C₁₉H₂₆N₂O₅
• MW: 362.420145511627
• MDL: MFCD21098851
• CID: 2091324
• Update Time: 2025-06-25

tert-Butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)carbamate

• MDL： MFCD21098851
• Inchi： 1S/C19H26N2O5/c1-19(2,3)26-18(23)20-13-7-6-10-21(11-13)17(22)16-12-24-14-8-4-5-9-15(14)25-16/h4-5,8-9,13,16H,6-7,10-12H2,1-3H3,(H,20,23)
• InChI Key： PVEVAFPYOJNCBV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(N1CCCC(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6

Additional information on tert-Butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)carbamate

Introduction to Tert-Butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)carbamate and Its Significance in Modern Chemical Research

Terpene derivatives have long been a cornerstone in the field of pharmaceutical chemistry, owing to their diverse biological activities and structural complexity. Among these, tert-butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)carbamate stands out as a compound of significant interest due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number CAS no 1353966-14-9, belongs to a class of molecules that exhibit promising properties in various biochemical pathways. The detailed exploration of this compound's chemical structure, synthesis methods, and biological activities provides valuable insights into its potential role in drug development and medicinal chemistry.

The chemical structure of tert-butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)carbamate is characterized by a piperidine ring linked to a carbamate group, which is further connected to a 2,3-dihydrobenzo[b][1,4]dioxine moiety. This intricate arrangement of functional groups contributes to the compound's versatility in interacting with biological targets. The presence of the carbamate group enhances its solubility in polar solvents, making it suitable for various biochemical assays and pharmacological studies. Additionally, the dihydrobenzo[b][1,4]dioxine moiety is known for its ability to modulate enzyme activity and receptor binding, which has been extensively studied in the context of neuroprotective and anti-inflammatory agents.

The synthesis of tert-butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)carbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The key steps include the formation of the piperidine ring followed by the introduction of the carbamate group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, catalytic hydrogenation techniques have been employed to improve yield and purity during the synthesis process. These improvements not only enhance the practicality of producing tert-butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)carbamate but also pave the way for its application in large-scale pharmaceutical production.

Beyond its synthetic significance, tert-butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)carbamate has garnered attention for its potential biological activities. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation and pain. Additionally, preliminary research suggests that this compound may interact with serotonin receptors, potentially making it a candidate for treating neurological disorders associated with serotonin dysregulation.

The investigation into the pharmacological properties of tert-butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)carbamate has been complemented by computational modeling studies. These studies utilize advanced algorithms to predict how the compound interacts with biological targets at the molecular level. Such computational approaches not only accelerate the drug discovery process but also provide valuable insights into the structural determinants of its biological activity. By integrating experimental data with computational predictions, researchers can refine their understanding of how this compound functions within biological systems.

In conclusion, tert-butyl (1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)carbamate, identified by CAS no 1353966-14-9, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the future prospects for this compound are indeed exciting. The ongoing exploration of its pharmacological properties will undoubtedly contribute to our understanding of various disease mechanisms and potentially lead to novel therapeutic interventions.